Cas no 170630-30-5 (1H-Pyrazole,5-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,5-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-
• CAS No: 170630-30-5
• MF: C₁₇H₁₂ClF₃N₂O₂S
• MW: 400.802592277527
• CID: 1353026
• Update Time: 2024-08-17

1H-Pyrazole,5-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-
• 1H-Pyrazole, 5-(4-chlorophenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-

• Inchi： 1S/C17H12ClF3N2O2S/c1-26(24,25)14-8-6-13(7-9-14)23-15(10-16(22-23)17(19,20)21)11-2-4-12(18)5-3-11/h2-10H,1H3
• InChI Key： XEPXTSJJXOTKHV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C)(=O)=O)C=C2)C(C2=CC=C(Cl)C=C2)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 400.02616

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 536.1±50.0 °C(Predicted)
• PSA: 51.96
• pka: -4.80±0.10(Predicted)